
Unveiling Nitrosyl Cyanide: A Technical Guide to
its Discovery and First Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Immediate Release

This technical guide provides an in-depth exploration of the discovery and seminal synthesis of

nitrosyl cyanide (ONCN), a reactive blue-green gas. Tailored for researchers, scientists, and

professionals in drug development, this document furnishes a comprehensive overview of the

foundational chemistry of this intriguing molecule, including detailed experimental protocols,

tabulated quantitative data, and logical diagrams of the key processes.

Introduction
Nitrosyl cyanide is a molecule of significant interest due to the juxtaposition of the nitrosyl and

cyanide functionalities, rendering it a potent and versatile reagent. Its transient nature has

historically made it a challenging synthetic target. This guide revisits the initial efforts that led to

its unequivocal identification and the first successful synthesis, providing a foundational

resource for further research and application.
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Prior to the mid-20th century, the existence of nitrosyl cyanide was speculative, with some

photochemical and gas kinetic studies suggesting its formation as a transient intermediate.

However, the first definitive proof of its existence came from the pioneering work of P.

Horsewood and G. W. Kirby. They demonstrated that nitrosyl cyanide could be generated in

situ and trapped via a [4+2] cycloaddition (Diels-Alder) reaction with conjugated dienes. This

groundbreaking work provided the first tangible evidence of this elusive molecule's formation

and reactivity.

The discovery hinged on the reaction of nitrosyl chloride with silver cyanide in the presence of

a trapping agent, such as the alkaloid thebaine or simpler dienes like buta-1,3-diene. The

reaction yielded stable cycloadducts, specifically N-cyano-3,6-dihydro-2H-1,2-oxazines, which

could be isolated and characterized, thereby confirming the transient existence of nitrosyl
cyanide.
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Figure 1: Logical workflow of the discovery of nitrosyl cyanide.
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The first successful synthesis of nitrosyl cyanide was achieved through the reaction of nitrosyl

chloride (NOCl) with silver cyanide (AgCN) at low temperatures.[1][2] This reaction proceeds

via a metathesis mechanism, where the chloride in nitrosyl chloride is replaced by the cyanide

group from silver cyanide, precipitating silver chloride and releasing gaseous nitrosyl cyanide.

Experimental Protocol
The following protocol is a detailed methodology for the laboratory-scale synthesis of nitrosyl
cyanide:

Materials:

Nitrosyl chloride (NOCl)

Silver cyanide (AgCN), finely powdered and dried

An appropriate solvent (e.g., dichloromethane, if trapping in solution) or no solvent for gas-

phase generation

Inert atmosphere (e.g., nitrogen or argon)

Low-temperature bath (e.g., acetone/dry ice, ca. -78 °C)

Procedure:

A reaction flask equipped with a magnetic stirrer, a gas inlet, and a connection to a vacuum

line or trapping apparatus is charged with finely powdered and thoroughly dried silver

cyanide.

The apparatus is flushed with a dry, inert gas (e.g., nitrogen) to exclude moisture and

oxygen.

The reaction flask is cooled to a low temperature, typically between -60 °C and -20 °C, using

a suitable cooling bath.

Nitrosyl chloride is then introduced into the reaction flask. This can be done by condensing

gaseous NOCl into the cooled flask or by adding a pre-cooled solution of NOCl in an inert

solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#unveiling-nitrosyl-cyanide-a-technical-guide-to-its-discovery-and-first-synthesis
https://pubs.rsc.org/en/content/articlelanding/1978/f2/f29787401393
https://pubs.rsc.org/en/content/articlelanding/1973/c3/c39730000241/unauth
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#unveiling-nitrosyl-cyanide-a-technical-guide-to-its-discovery-and-first-synthesis
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#unveiling-nitrosyl-cyanide-a-technical-guide-to-its-discovery-and-first-synthesis
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#unveiling-nitrosyl-cyanide-a-technical-guide-to-its-discovery-and-first-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mixture is stirred vigorously at low temperature. The formation of nitrosyl cyanide is

indicated by the appearance of a characteristic blue-green color in the gas phase above the

solid reactants.

The gaseous nitrosyl cyanide can be used directly for subsequent reactions by passing a

stream of inert gas through the reaction vessel to carry the product to a separate, cooled

reaction chamber containing a substrate (e.g., a conjugated diene for trapping).

For purification, the gaseous product can be passed through a series of cold traps to remove

unreacted nitrosyl chloride and other volatile impurities. A common method involves bulb-to-

bulb distillation under vacuum.
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Figure 2: Experimental workflow for the first synthesis of nitrosyl cyanide.
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The following tables summarize the key quantitative data for nitrosyl cyanide based on

spectroscopic and physical measurements.

Table 1: Physical and Molecular Properties of Nitrosyl Cyanide

Property Value Reference(s)

Molecular Formula ONCN [2]

Molar Mass 56.024 g/mol [2]

Appearance Blue-green gas [2]

Boiling Point -40 °C [2]

Table 2: Structural Parameters of Nitrosyl Cyanide from Microwave Spectroscopy

Parameter Value Reference(s)

Molecular Geometry Planar [2]

C-N-O bond angle 113° [2]

N-C-N bond angle 170° [2]

Table 3: Spectroscopic Data for Nitrosyl Cyanide

Spectroscopic Technique
Wavelength (λmax) /
Wavenumber (ν)

Reference(s)

Visible Spectroscopy 738 nm -

UV Spectroscopy 216 nm -

Infrared Spectroscopy
Data not provided in search

results
-

Microwave Spectroscopy
Rotational constants available

in literature
-
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Note: Specific infrared absorption bands and detailed microwave rotational constants are

available in specialized spectroscopic literature and have been omitted here for conciseness.

Conclusion
The discovery and first synthesis of nitrosyl cyanide by Horsewood and Kirby marked a

significant advancement in the chemistry of reactive nitrogen species. Their elegant approach

of in situ generation and trapping provided the first irrefutable evidence for its existence. The

synthesis from nitrosyl chloride and silver cyanide remains a fundamental method for producing

this valuable synthetic intermediate. This guide provides a comprehensive technical overview

to support further research into the properties and applications of nitrosyl cyanide in various

scientific domains, including organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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